Cas no 1400274-77-2 (2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1400274-77-2
• MF: C₁₄H₂₁BO₃
• MW: 248.125744581223
• MDL: MFCD22414465
• CID: 4597049
• PubChem ID: 79661720
• Update Time: 2025-11-06

2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Ethoxyphenylboronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-
• 2-(3-Ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxab
• 1400274-77-2
• F70275
• AS-3134
• AKOS018218450
• MFCD22414465
• EN300-1425781
• CS-0177002
• DB-163070
• 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22414465
• Inchi： 1S/C14H21BO3/c1-6-16-12-9-7-8-11(10-12)15-17-13(2,3)14(4,5)18-15/h7-10H,6H2,1-5H3
• InChI Key： BLICBTUPOVPQMW-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=CC(OCC)=C1

Computed Properties

• Exact Mass: 248.1583747g/mol
• Monoisotopic Mass: 248.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1400274-77-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1400274-77-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic ester derivative, this compound plays a crucial role in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the synthesis of complex organic molecules, including potential drug candidates. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in oncology and infectious diseases.

One of the most notable advancements involves the use of 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a key intermediate in the synthesis of kinase inhibitors. Kinases are a major target in cancer therapy, and the ability to efficiently synthesize kinase inhibitors with high selectivity and potency is of paramount importance. Researchers have demonstrated that this boronic ester can be effectively incorporated into the structure of inhibitors targeting EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), both of which are implicated in various cancers.

In addition to its role in kinase inhibitor synthesis, recent studies have explored the potential of 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the development of boron-containing antibiotics. Boron-based compounds have shown promise in overcoming antibiotic resistance, a growing global health concern. Preliminary results indicate that derivatives of this compound exhibit potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, suggesting a potential pathway for the development of next-generation antibiotics.

Another exciting application of this compound lies in the field of positron emission tomography (PET) imaging. The incorporation of boron into radiotracers allows for the precise targeting and imaging of specific biological processes. Recent research has demonstrated that 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be used to synthesize boron-containing radiotracers for the detection of tumor hypoxia, a critical factor in cancer progression and treatment resistance. This development opens new avenues for non-invasive diagnostic techniques in oncology.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, with some success. For instance, the use of palladium-based catalysts and microwave-assisted synthesis has been shown to enhance the efficiency of the Suzuki-Miyaura coupling reactions involving this compound. These advancements are critical for ensuring the reproducibility and scalability of research findings.

In conclusion, 2-(3-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1400274-77-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in kinase inhibitor synthesis, antibiotic development, and PET imaging underscore its versatility and potential impact on modern medicine. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs. As the field progresses, it will be essential to address the remaining challenges in synthesis and purification to fully realize the compound's potential.